Cas no 1361473-48-4 (Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate
• CAS No: 1361473-48-4
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919865
• Update Time: 2025-07-23

Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO3/c1-20-13(19)7-2-3-17-12(18)10(7)6-4-8(14)11(16)9(15)5-6/h2-5H,1H3,(H,17,18)
• InChI Key： XGLYDCALGXIIQF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(NC=CC=1C(=O)OC)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate

Introduction to Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate (CAS No. 1361473-48-4)

Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate, identified by its CAS number 1361473-48-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of isonicotinates, which are known for their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate features a hydroxyl group at the 2-position and a trichlorophenyl moiety at the 3-position of the isonicotinic acid backbone. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further derivatization and functionalization.

In recent years, there has been a growing interest in exploring the pharmacological potential of isonicotinates. The presence of the hydroxyl group and the electron-withdrawing trichlorophenyl substituent enhances the compound's ability to interact with biological targets. This has led to several studies investigating its effects on various enzymatic and cellular processes.

One of the most compelling aspects of Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate is its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate inflammatory pathways and oxidative stress mechanisms. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The trichlorophenyl group in the molecule imparts enhanced lipophilicity, which can improve membrane permeability and facilitate cellular uptake. This characteristic makes Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate an attractive candidate for drug development, particularly in formulations designed for oral or topical administration.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate and biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, including those involved in pain signaling and neurodegenerative diseases. These findings open up new avenues for developing targeted therapies.

In addition to its pharmacological potential, Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate has shown promise in agricultural applications. Its structural features make it a suitable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in plants. This could lead to more efficient and environmentally friendly agricultural practices.

The synthesis of Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainability and minimal waste generation.

Ongoing research is focused on optimizing the synthetic routes to make the production of Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate more cost-effective and scalable. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in driving innovation in this field. Such partnerships can accelerate the translation of laboratory findings into clinical applications.

The future prospects of Methyl 2-hydroxy-3-(3,4,5-trichlorophenyl)isonicotinate are promising, with several ongoing clinical trials evaluating its efficacy in treating various diseases. The compound's unique structural features and biological activities position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications, this compound is likely to play an increasingly important role in both medicinal chemistry and agricultural science.